Cas no 1804876-60-5 (Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate
• CAS No: 1804876-60-5
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4949665
• Update Time: 2025-10-29

Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H8F3NO3/c1-6-3-4-7(5-15)8(10(16)17-2)9(6)18-11(12,13)14/h3-4H,1-2H3
• InChI Key： GOMIAVUWTBINMR-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=C(C#N)C=CC=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate

Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate (CAS No. 1804876-60-5): A Comprehensive Overview

Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate (CAS No. 1804876-60-5) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, a cyano substituent, a trifluoromethoxy group, and a methyl substituent. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The benzoate ester group in Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate contributes to its stability and reactivity under different chemical conditions. The cyano group (CN) is known for its strong electron-withdrawing properties, which can influence the electronic characteristics of the molecule. This makes the compound potentially useful in applications requiring electron-deficient aromatic systems, such as in the synthesis of advanced materials or as intermediates in pharmaceutical development.

Recent studies have highlighted the importance of trifluoromethoxy groups in organic chemistry. The trifluoromethoxy substituent (-OCF3) is known for its high electronegativity and ability to stabilize adjacent functional groups through inductive effects. In Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate, this group plays a crucial role in modulating the electronic environment of the molecule, enhancing its reactivity in certain chemical transformations.

The methyl group substitution further adds to the complexity and functionality of this compound. Methyl groups are often used as protecting groups or as part of larger molecular frameworks due to their stability and ease of manipulation under various reaction conditions. In this compound, the methyl group contributes to the overall hydrophobicity of the molecule, which can be advantageous in certain applications such as drug delivery systems or polymer additives.

From a synthetic perspective, Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate can be synthesized through a variety of routes, including nucleophilic aromatic substitution, coupling reactions, or esterification processes. Recent advancements in catalytic methods and green chemistry have made it possible to produce this compound with higher yields and greater efficiency. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to significantly improve the synthesis of similar compounds with complex substituents.

One area where Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate has shown promise is in pharmacological research. Its unique structure makes it a potential candidate for drug development, particularly in targeting specific biological pathways or receptors. The trifluoromethoxy group, for example, has been associated with enhanced bioavailability and reduced toxicity in certain drug molecules. Researchers are currently exploring its potential as an intermediate in the synthesis of novel pharmaceutical agents.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) or field-effect transistors (FETs). The cyano and trifluoromethoxy groups can influence the charge transport properties of materials derived from this compound, potentially leading to improved device performance.

Recent studies have also investigated the environmental impact of Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate and similar compounds. Understanding their degradation pathways and ecological effects is crucial for ensuring their safe use and disposal. Research has shown that certain substituents on the benzene ring can influence biodegradation rates, highlighting the need for further investigation into this aspect.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide detailed insights into the molecular architecture of Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate, enabling researchers to optimize its synthesis and application processes.

In conclusion, Methyl 6-cyano-3-methyl-2-(trifluoromethoxy)benzoate (CAS No. 1804876-60-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an interesting subject for both fundamental research and applied development. As advancements in synthetic methods and material science continue to evolve, this compound is likely to play an increasingly important role in shaping future innovations.